Cas no 1366962-97-1 (1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1366962-97-1
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6511931
• PubChem ID: 165805076
• Update Time: 2025-10-31

1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid
• 1366962-97-1
• 1-[(tert-butoxy)carbonyl]-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454222

• Inchi： 1S/C18H25NO4/c1-11-7-6-8-13(12(11)2)14-9-19(10-15(14)16(20)21)17(22)23-18(3,4)5/h6-8,14-15H,9-10H2,1-5H3,(H,20,21)
• InChI Key： FNDRWBXHGSSTQA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C2C=CC=C(C)C=2C)C1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid, with the CAS number 1366962-97-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a 2,3-dimethylphenyl substituent, and a pyrrolidine ring with a carboxylic acid functional group. These structural elements endow the compound with a range of potential biological activities and applications.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It is known for its stability under mild acidic conditions and its ease of removal under stronger acidic conditions. This property makes it an ideal choice for protecting the amino group of amino acids and other nitrogen-containing compounds during multistep synthesis. In the context of 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid, the Boc group serves to protect the nitrogen atom of the pyrrolidine ring, allowing for selective functionalization at other sites of the molecule.

The 2,3-dimethylphenyl substituent is another key feature of this compound. Phenyl groups with methyl substitutions are known to influence the electronic and steric properties of molecules, which can have significant effects on their biological activity. The presence of two methyl groups at the 2 and 3 positions of the phenyl ring can enhance lipophilicity and alter the binding affinity to specific protein targets. This makes 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid a promising candidate for drug discovery efforts targeting various biological pathways.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in natural products and synthetic compounds with diverse biological activities. Pyrrolidine derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors. The carboxylic acid functional group attached to the pyrrolidine ring adds further versatility to the molecule, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for molecular recognition and binding.

Recent research has highlighted the potential applications of 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid in several areas of medicinal chemistry. For instance, studies have shown that compounds with similar structures exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors are an important class of drugs used in the treatment of various cancers and inflammatory diseases. The ability to selectively target these kinases without affecting other cellular processes is crucial for developing effective and safe therapeutic agents.

In addition to kinase inhibition, 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid has also been investigated for its potential as an inhibitor of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling and are targets for many approved drugs. Compounds that can modulate GPCR activity have broad therapeutic applications, ranging from cardiovascular diseases to neurological disorders.

The synthesis of 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid typically involves several steps, including the formation of the pyrrolidine ring, introduction of the Boc protecting group, and attachment of the 2,3-dimethylphenyl substituent. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches have been employed to achieve high yields and stereoselectivity in these transformations. These synthetic strategies not only facilitate the preparation of this compound but also enable the exploration of structural analogs with modified properties.

The biological evaluation of 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid has involved a range of in vitro and in vivo assays to assess its pharmacological profile. In vitro studies using cell-based assays have demonstrated that this compound can effectively inhibit target enzymes or receptors at low micromolar concentrations. Additionally, preliminary pharmacokinetic studies have shown favorable absorption, distribution, metabolism, excretion (ADME) properties, suggesting that it has good drug-like characteristics.

To further validate its therapeutic potential, preclinical studies involving animal models have been conducted. These studies have provided valuable insights into the efficacy and safety profile of 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid. For example, in mouse models of cancer or inflammation, treatment with this compound has resulted in significant reductions in tumor growth or inflammatory markers without causing severe side effects.

In conclusion, 1-(tert-butoxy)carbonyl-4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS number 1366962-97-1) represents a promising lead compound for drug discovery efforts targeting various biological pathways. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.